Cas no 101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate)
101881-19-0 structure
Product Name:Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
CAS No:101881-19-0
MF:C18H33NO3
MW:311.459525823593
CID:2623214
PubChem ID:5745164
Update Time:2025-04-21
Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
- 1-Dodecyl-5-oxo-3-pyrrolidinecarboxylic acid methyl ester
- 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid methyl ester
- 1-Lauryl-4-methyloxycarbonyl-2-pyrrolidone
- DTXSID40420900
- 101881-19-0
- SCHEMBL119337
- Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
-
- Inchi: 1S/C18H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-19-15-16(14-17(19)20)18(21)22-2/h16H,3-15H2,1-2H3
- InChI Key: HTLJJHYQRUBBSY-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)OC)CN1CCCCCCCCCCCC
Computed Properties
- Exact Mass: 311.246044g/mol
- Monoisotopic Mass: 311.246044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 311.5g/mol
- XLogP3: 4.9
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 4.0 (LogP)
Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate) Related Products
- 475-31-0(Glycocholic acid)
- 498-95-3(piperidine-3-carboxylic acid)
- 68-95-1(N-Acetyl-L-proline)
- 57-08-9(6-Acetamidohexanoic acid)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 519-02-8(Matrine)
- 667-83-4(Pantothenyl ethyl ether)
- 667-84-5(DL-Ethyl-panthenol)
- 641-39-4(Allomatrine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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